N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide

• Molecular Formula: C15H10BrFN2O3
• Molecular Weight: 365.15 g/mol
• IUPAC Name: (E)-N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C15H10BrFN2O3/c16-13-9-12(19(21)22)6-7-14(13)18-15(20)8-3-10-1-4-11(17)5-2-10/h1-9H,(H,18,20)/b8-3+
• InChI Key: ZDYDUDHULLONMB-FPYGCLRLSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Br)F
• SMILES: C1=CC(=CC=C1C=CC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Br)F

Description

N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development. This compound is a member of the acrylamide family, which is known for its diverse biological activities and pharmacological properties. In

Mechanism of Action

The mechanism of action of N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide is not fully understood. However, it has been proposed that this compound exerts its biological effects by interacting with specific targets in cells. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and inflammation.
Biochemical and Physiological Effects:
N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide has been shown to have diverse biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the activity of bacterial enzymes. In addition, this compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide is its high purity and stability, which makes it suitable for use in lab experiments. However, this compound is also relatively expensive and may require specialized equipment for its synthesis and analysis. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for the study of N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide. One potential area of research is the development of this compound as a therapeutic agent for the treatment of cancer, inflammation, and bacterial infections. In addition, further studies are needed to elucidate the mechanism of action of this compound and identify its specific targets in cells. Finally, the synthesis and analysis of N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide can be further optimized to reduce costs and increase efficiency.

Synthesis Methods

The synthesis of N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide involves the reaction of 2-bromo-4-nitroaniline with 4-fluorobenzaldehyde in the presence of acetic acid and ethanol. The resulting intermediate is then reacted with acryloyl chloride to yield the final product. This method has been optimized to achieve a high yield of pure N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide.

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-3-(4-fluorophenyl)acrylamide has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit anti-inflammatory, antitumor, and antibacterial activities. In addition, this compound has been shown to inhibit the activity of various enzymes, including proteases and kinases, which are involved in several disease states.